(3R,5S)-5-(hydroxymethyl)-1-methylpyrrolidin-3-ol hydrochloride
Description
(3R,5S)-5-(hydroxymethyl)-1-methylpyrrolidin-3-ol hydrochloride (HMPH) is a synthetic compound with a wide range of applications in scientific research and laboratory experiments. As a chiral compound, it is used in biochemistry and pharmacology to study its biochemical and physiological effects.
Scientific Research Applications
Pharmacological Profiles
Research on compounds similar to "(3R,5S)-5-(hydroxymethyl)-1-methylpyrrolidin-3-ol hydrochloride" often explores their pharmacological profiles. For instance, studies on the pharmacology of novel serotonin receptor antagonists reveal insights into their mechanism of action, such as inhibition of platelet aggregation induced by serotonin, indicating potential applications in cardiovascular research and therapy (Ogawa et al., 2002). Similar compounds have been investigated for their effects on experimental acute and chronic pancreatitis, supporting the contention of the involvement of certain receptors in the progression of these conditions (Ogawa et al., 2005).
Synthetic and Structural Studies
Synthetic routes and structural studies form another area of research, with efforts focusing on developing new synthetic methodologies for related compounds. These studies provide valuable insights into the chemistry of such compounds, which can be applied in the synthesis of pharmaceuticals and other biologically active molecules. For example, research into the synthesis of 3-amino-2-methylpyrrolidines via novel protocols offers insights into synthetic strategies that could be applicable to related compounds (D’hooghe et al., 2009).
Molecular Interaction Studies
Studies on molecular interactions, such as those exploring the interactions at neuronal acetylcholine receptors, provide a deeper understanding of how these compounds might interact with biological systems, which is crucial for drug design and development (Meneghetti et al., 2007).
properties
IUPAC Name |
(3R,5S)-5-(hydroxymethyl)-1-methylpyrrolidin-3-ol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2.ClH/c1-7-3-6(9)2-5(7)4-8;/h5-6,8-9H,2-4H2,1H3;1H/t5-,6+;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ANKBLDRZORUBIK-RIHPBJNCSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC(CC1CO)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C[C@@H](C[C@H]1CO)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30679268 |
Source
|
| Record name | (3R,5S)-5-(Hydroxymethyl)-1-methylpyrrolidin-3-ol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30679268 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
107746-24-7 |
Source
|
| Record name | (3R,5S)-5-(Hydroxymethyl)-1-methylpyrrolidin-3-ol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30679268 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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